Cas no 1071296-09-7 (2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide)

• Product Name: 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide
• CAS No: 1071296-09-7
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• MDL: MFCD02255612
• CID: 4679225
• Update Time: 2025-10-28

2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(hydrazinocarbonyl)phenyl]benzamide
• 2-chloro-N-[3-(hydrazinecarbonyl)phenyl]benzamide
• 2-Chloro-N-(3-(hydrazinecarbonyl)phenyl)benzamide
• STK502795
• R5711
• BB 0240528
• 2-Chloro-N-(3-hydrazinocarbonylphenyl)benzamide
• 2-Chloro-N-(3-hydrazinocarbonyl-phenyl)-ben zamide
• 2-chloro-N-[3-(hydrazinylcarbonyl)phenyl]benzamide
• 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide

• MDL： MFCD02255612
• Inchi： 1S/C14H12ClN3O2/c15-12-7-2-1-6-11(12)14(20)17-10-5-3-4-9(8-10)13(19)18-16/h1-8H,16H2,(H,17,20)(H,18,19)
• InChI Key： YPZUEZIWOGKFLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC=CC(C(NN)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 1
• Topological Polar Surface Area: 84.2

Additional information on 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide

2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide (CAS No. 1071296-09-7)

2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide is a complex organic compound with the CAS registry number 1071296-09-7. This compound belongs to the class of benzamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzamide core with a chlorine substituent at the 2-position and a hydrazinocarbonyl group attached to the nitrogen atom of the amide. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. The hydrazinocarbonyl group, which is a key feature of this molecule, can be introduced through condensation reactions involving hydrazine derivatives. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, making it a valuable moiety in drug design.

The structural complexity of 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide has been leveraged in several studies to investigate its pharmacological properties. Recent research has focused on its potential as an anti-inflammatory agent, where the compound has shown promising results in reducing inflammation in preclinical models. Additionally, studies have highlighted its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a lead candidate for developing novel anti-inflammatory drugs.

In the field of agrochemistry, 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide has been evaluated for its pesticidal activity. Researchers have reported that the compound exhibits potent insecticidal and fungicidal properties, making it a potential candidate for agricultural applications. The chlorine substituent at the 2-position plays a significant role in enhancing the stability and bioavailability of the compound, which are critical factors for its effectiveness as a pesticide.

Moreover, the hydrazinocarbonyl group in 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide has been shown to exhibit antioxidant properties. This makes the compound a promising candidate for applications in oxidative stress-related diseases. Recent studies have demonstrated that the compound can scavenge free radicals and protect cells from oxidative damage, which is a hallmark of many degenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into the molecular geometry and electronic properties of the compound, which are essential for understanding its reactivity and biological activity.

In conclusion, 2-Chloro-N-3-(hydrazinocarbonyl)phenylbenzamide (CAS No. 1071296-09-7) is a versatile organic compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing various fields of science and technology.